10.1039/C9OB00609E | Ruthenium(ii)/acetate catalyzed intermolecular dehydrogenative ortho C–H silylation of 2-aryl N-containing heterocycles†

Ruthenium(ii)/acetate catalyzed intermolecular dehydrogenative ortho C–H silylation of 2-aryl N-containing heterocycles†

Organic & Biomolecular Chemistry Pub Date: 2019-03-30 DOI: 10.1039/C9OB00609E

Abstract

The first application of a RuHCl(CO)(PPh₃)₃–OAc catalytic system on the selective intermolecular mono C–H silylation of 2-aryl N-heterocycles using HSiEt₃ as the silylating reagent has been described. This protocol features good functional group tolerance and high regioselectivity, and has potential for gram scale-up, which provides a convenient and practical pathway for the synthesis of versatile organosilane compounds. This catalytic system can also be applied to the silylation of challenging sp³ C–H bonds.

Share View Original Text

Recommended Literature

[1] Materials chemistry in flexible electronics Stéphanie P. Lacour,Wenping HuChem. Soc. Rev., 2019,48, 1431-1433 10.1039/C9CS90019E
[2] Highly efficient non-doped deep blue fluorescent emitters with horizontal emitting dipoles using interconnecting units between chromophores† Kwon-Hyeon Kim,Jang Yeol Baek,Chan Woo Cheon,Chang-Ki Moon,Bomi Sim,Myeong Yong Choi,Jang-Joo Kim,Yun-Hi KimChem. Commun., 2016,52, 10956-10959 10.1039/C6CC05076J
[3] Photocatalytic reduction of CO2 with H2O over a graphene-modified NiOx–Ta2O5 composite photocatalyst: coupling yields of methanol and hydrogen† Xiao-Jun Lv,Chun-Yan Hu,Yong Chen,Wang-Bing ZhouRSC Adv., 2013,3, 1753-1757 10.1039/C2RA21283H
[4] Enhanced structural and magnetic properties of fcc colloidal crystals of cobalt nanoparticles S. Costanzo,A. T. Ngo,V. Russier,P. A. Albouy,G. Simon,Ph. Colomban,C. Salzemann,J. Richardi,I. LisieckiNanoscale, 2020,12, 24020-24029 10.1039/D0NR05517D
[5] Intranasal delivery of phenytoin-loaded nanoparticles to the brain suppresses pentylenetetrazol-induced generalized tonic clonic seizures in an epilepsy mouse model† Amal Yousfan,Noelia Rubio,Mohammad Al-Ali,Abdul Hakim Nattouf,Houmam KafaBiomater. Sci., 2021,9, 7547-7564 10.1039/D1BM01251G
[6] Inside back cover J. Mater. Chem. A, 2021,9, 15493-15493 10.1039/D1TA90149D
[7] Effect of anions on the morphology of CdS nanoparticles prepared via thermal decomposition of different cadmium thiourea complexes in a solvent and in the solid state† Rama Gaur,Pethaiyan JeevanandamNew J. Chem., 2015,39, 9442-9453 10.1039/C5NJ01605C
[8] Effects of oxygen chemical potential on the anisotropy of the adsorption properties of Zr surfaces† Hai-Hui Zhang,Yao-Ping Xie,Mei-Yi Yao,Jing-Xiang Xu,Jin-Long Zhang,Li-Juan HuPhys. Chem. Chem. Phys., 2018,20, 14410-14419 10.1039/C8CP00995C
[9] Construction of photoswitchable rotaxanes and catenanes containing dithienylethene fragments† Ziyong Li,Xie Han,Haiyan Chen,Di Wu,Fang Hu,Sheng Hua Liu,Jun YinOrg. Biomol. Chem., 2015,13, 7313-7322 10.1039/C5OB00864F
[10] Relationship between theoretical oxygen demand and photocatalytic chemical oxygen demand for specific classes of organic chemicals Yoon-Chang Kim,Satoshi Sasaki,Kazuyoshi Yano,Kazunori Ikebukuro,Kazuhito Hashimoto,Isao KarubeAnalyst, 2000,125, 1915-1918 10.1039/B007005J

Journal Name：Organic & Biomolecular Chemistry

Research Products

1-Pentanol-d11

CAS no.: 126840-22-0
Benzenesulfonic acid,5-chloro-4-ethyl-2-hydroxy-

CAS no.: 104207-29-6
(R)-5-(2-Aminopropyl)-2-methoxybenzenesulfonamide hydrochloride

CAS no.: 112101-75-4
2,2,2-trichloro-1-(1-methyl-4-nitro-1H-pyrrol-2-yl)ethan-1-one

CAS no.: 120122-47-6
Methyl Cbz-Amino(diethoxyphosphoryl)acetate

CAS no.: 114684-69-4
trans-(1S,3R)-ACPD

CAS no.: 111900-32-4
1,2-thiazole-5-carboxylic acid

CAS no.: 10271-85-9
D-Tyrosinamide,D-tyrosyl-L-isoleucyl-L-asparaginyl-L-leucyl-L-isoleucyl-D-threonyl-L-arginyl-L-glutaminyl-L-arginyl-(9CI)

CAS no.: 163887-48-7
3-(piperazin-1-yl)-1H-indole

CAS no.: 149669-53-4
Methyl 3-(4-Hydroxyphenyl)benzoate

CAS no.: 192376-76-4